4-Bromo-2-tert-butyl-6-chlorophenylamine
Overview
Description
4-Bromo-2-tert-butyl-6-chlorophenylamine, also known as 4-Bromo-2-t-butyl-6-chlorophenylamine, is a chemical compound of the amine family. It is used in the synthesis of various compounds, including pharmaceuticals, and has a variety of applications in the scientific research field. In
Scientific Research Applications
4-Bromo-2-tert-butyl-6-chlorophenylaminebutyl-6-chlorophenylamine has a variety of applications in the scientific research field. It is used in the synthesis of various compounds, including pharmaceuticals, and is also used as an intermediate in the synthesis of other compounds. It is also used as a reagent in the synthesis of peptidomimetics and other bioactive compounds. Additionally, it is used as a catalyst in the synthesis of polymers and other materials.
Mechanism of Action
4-Bromo-2-tert-butyl-6-chlorophenylaminebutyl-6-chlorophenylamine acts as an acid-base catalyst in the synthesis of polymers and other materials. It is able to activate the reaction between two molecules by acting as a proton donor or acceptor. This allows the reaction to proceed more quickly and efficiently. Additionally, 4-Bromo-2-tert-butyl-6-chlorophenylaminebutyl-6-chlorophenylamine can be used as a reagent in the synthesis of peptidomimetics and other bioactive compounds.
Biochemical and Physiological Effects
4-Bromo-2-tert-butyl-6-chlorophenylaminebutyl-6-chlorophenylamine has no known biochemical or physiological effects on humans. It is not known to be toxic or hazardous and is generally considered to be safe for laboratory use.
Advantages and Limitations for Lab Experiments
The primary advantage of using 4-Bromo-2-tert-butyl-6-chlorophenylaminebutyl-6-chlorophenylamine in laboratory experiments is its ability to act as an acid-base catalyst. This allows for the synthesis of polymers and other materials to be carried out more efficiently and quickly. Additionally, it can be used as a reagent in the synthesis of peptidomimetics and other bioactive compounds. However, it is important to note that 4-Bromo-2-tert-butyl-6-chlorophenylaminebutyl-6-chlorophenylamine is not soluble in water, so it must be used in a solvent such as acetonitrile or dimethylformamide.
Future Directions
In the future, 4-Bromo-2-tert-butyl-6-chlorophenylaminebutyl-6-chlorophenylamine could be used to synthesize more complex compounds and materials. Additionally, its use as a reagent in the synthesis of peptidomimetics and other bioactive compounds could be further explored. Furthermore, its potential use in the synthesis of drugs and other pharmaceuticals could be investigated. Finally, its use as a catalyst in the synthesis of polymers and other materials could be further developed.
properties
IUPAC Name |
4-bromo-2-tert-butyl-6-chloroaniline | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H13BrClN/c1-10(2,3)7-4-6(11)5-8(12)9(7)13/h4-5H,13H2,1-3H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HGVWVEFWQHBODC-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)C1=C(C(=CC(=C1)Br)Cl)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H13BrClN | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
262.57 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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